Cas no 33454-12-5 (Butanedioic acid, mono(4-carboxyphenyl) ester)
33454-12-5 structure
Product Name:Butanedioic acid, mono(4-carboxyphenyl) ester
CAS No:33454-12-5
MF:C11H9O6
MW:237.185563802719
CID:1465055
PubChem ID:71361123
Update Time:2025-04-20
Butanedioic acid, mono(4-carboxyphenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, mono(4-carboxyphenyl) ester
- 4-(4-carboxyphenoxy)-4-oxobutanoate
- DTXSID60784874
- 33454-12-5
-
- Inchi: 1S/C11H10O6/c12-9(13)5-6-10(14)17-8-3-1-7(2-4-8)11(15)16/h1-4H,5-6H2,(H,12,13)(H,15,16)/p-1
- InChI Key: NHNMHQPPPYPHEQ-UHFFFAOYSA-M
- SMILES: O(C(CCC(=O)[O-])=O)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 237.03987
- Monoisotopic Mass: 237.03991300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 103.73
Butanedioic acid, mono(4-carboxyphenyl) ester Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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